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Introduction to Potato Late Blight and Ametoctradin

Potato late blight, caused by the oomycete pathogen Phytophthora infestans, represents the most devastating

disease affecting global potato production, capable of causing complete crop loss under favorable

environmental conditions. The economic significance of this pathogen cannot be overstated, with historical

consequences exemplified by the Irish Potato Famine and continuing modern-day yield reductions

worldwide. In response to this persistent threat, the fungicide ametoctradin has emerged as a critical

management tool, particularly when formulated in combination with dimethomorph. Ametoctradin belongs

to FRAC Group 45, which comprises quinone outside inhibitor (QoI) fungicides that disrupt cellular

respiration in pathogens. When combined with dimethomorph (FRAC Group 40), which inhibits cellulose

synthesis, this mixture provides multi-site activity essential for effective late blight control and resistance

management [1].

The Zampro formulation, containing both ametoctradin and dimethomorph, has demonstrated significant

efficacy in field conditions against various genotypes of Phytophthora infestans. Recent regulatory changes

affecting other fungicides, particularly chlorothalonil products, have further elevated the importance of

effective alternative chemistries such as ametoctradin for sustainable potato production systems. With the

cancellation of several Special Local Need (SLN) labels for chlorothalonil products and impending rate
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reductions established by the EPA Interim Decision (effective 2026), potato growers face increased pressure

to identify reliable fungicide options that provide consistent disease control while maintaining economic

viability [1].

Efficacy Data and Performance Analysis

Spray Frequency Impact on Disease Control and Yield

Table 1: Effect of Ametoctradin + Dimethomorph Spray Frequency on Late Blight Control and Potato

Yield

Spray Interval
Total
Sprays

rAUDPC
Reduction

Yield Impact
Key Genotypic
Variations

4-day interval Not

specified

Significant

reduction

Increased yield Standard response

7-day interval 9 sprays Significant

reduction

Increased yield Optimal economic

efficiency

10-day interval Not

specified

Significant

reduction

Increased yield Standard response

Positive control 18 sprays Reference level Reference yield Standard response

Unsprayed
control

0 sprays Baseline 93.2% yield
loss

All genotypes susceptible

Field experiments conducted in Bansoa, Cameroon during the 2019 and 2020 growing seasons demonstrated

that all fungicide spray frequencies of ametoctradin + dimethomorph significantly reduced the relative

area under the disease progress curve (rAUDPC) and consequently increased potato yield compared to

unsprayed controls. The research employed a split-plot design with three replications, comparing three spray

intervals (4-, 7-, and 10-day) across seven potato genotypes (Banso, CIPIRA, Desiree, Dosa, Jacob2005,
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Manate, and Tezelfo). The positive control consisted of a mancozeb-based mixture applied at 3-day intervals

(totaling 18 sprays), while negative control plots remained unsprayed [2] [3].

The most economically efficient spray frequency identified was the 7-day interval, which achieved

comparable disease control to the more frequently applied positive control while requiring only nine

sprays throughout the season. This optimized application schedule resulted in an increased net return of

$9,738 per hectare with 9.6% profitability compared to the commonly used fungicide mixture. Researchers

also noted important genotypic variations in response to treatment, with Banso and CIPIRA genotypes

demonstrating lower rAUDPC values, suggesting the total number of fungicide sprays could potentially be

reduced to as few as six for these specific varieties without compromising disease control efficacy [2].

Economic Analysis of Application Strategies

Table 2: Economic Analysis of Ametoctradin + Dimethomorph Application Strategies

Application Parameter 7-Day Interval Positive Control Economic Advantage

Total sprays per season 9 18 50% reduction in sprays

Net return per hectare $9,738 Not specified Significant increase

Profitability percentage 9.6% Reference Against control mixture

Genotype-specific
optimization

Banso, CIPIRA: 6
sprays

Standard
schedule

Reduced application
costs

The economic analysis derived from the field experiments reveals substantial financial advantages through

optimized application timing. The 7-day interval protocol generated a net return of $9,738 per hectare with

9.6% profitability compared to the conventional fungicide mixture. This economic benefit stems from both

reduced input costs (50% fewer applications than the positive control) and maintained yield quality. The

mean yield loss associated with unsprayed plots was dramatic at 93.2%, highlighting the critical importance

of effective fungicide protection in potato production systems [2] [3].
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For researchers evaluating application strategies, these findings demonstrate that precision scheduling based

on specific genotype susceptibility can further enhance economic returns. The identified potential to reduce

spray applications to six for less susceptible genotypes like Banso and CIPIRA represents an additional cost-

saving opportunity without compromising disease control efficacy. This approach aligns with integrated

pest management principles by minimizing chemical inputs while maintaining protection against this

devastating pathogen [2].

Application Protocol and Implementation Guidelines

Recommended Application Parameters

Product Formulation: Utilize commercial formulations containing both ametoctradin and

dimethomorph such as Zampro, which contains both active ingredients. Application rates should be

calibrated between 11-14 fluid ounces per acre, as registered in the 2024 Midwest Vegetable

Production Guide [1].

Application Timing: Initiate applications according to preventative principles before disease

symptoms are visible in the field, particularly when environmental conditions (moderate temperatures,

high humidity, prolonged leaf wetness) favor Phytophthora infestans development and infection.

Maintain a consistent 7-day application interval throughout the season, with the potential to extend to

10-day intervals during periods of low disease pressure or for less susceptible genotypes [2] [1].

Water Volume and Coverage: Apply with sufficient water volume to ensure complete coverage of

the potato canopy. For ground applications, a minimum of 20 gallons per acre is recommended,

increasing to 30-50 gallons per acre for dense canopies. Aerial applications should use 5-10 gallons per

acre with appropriate adjuvants to enhance deposition and coverage [1].

Pre-harvest Interval: Observe the 4-day pre-harvest interval specified for ametoctradin +

dimethomorph formulations to ensure compliance with food safety regulations and minimize residue

concerns at harvest [1].

Integration Within Fungicide Programs
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Program Placement: Position ametoctradin + dimethomorph within a rotational program with

other effective fungicides from different FRAC groups. This approach provides comprehensive disease

control while mitigating resistance development. The combination product should be applied during

periods of high disease pressure when superior efficacy is required [1].

Effective Tank-Mix Partners: Combine with protectant fungicides such as mancozeb (FRAC Group

M3) or chlorothalonil (FRAC Group M5) to broaden the spectrum of activity and enhance anti-

resistance management. These mixtures provide additional protection against both late blight and early

blight pathogens [1].

Resistance Management: Adhere to FRAC guidelines by limiting consecutive applications of

ametoctradin + dimethomorph alone. Implement a maximum of two sequential applications before

rotating to fungicides with different modes of action. Consult regional resistance monitoring reports to

inform program adjustments based on local pathogen population sensitivity [1].

Experimental Protocol for Field Evaluation

Research Design and Setup

Experimental Design: Implement a split-plot design with three replications to evaluate

ametoctradin + dimethomorph efficacy. Assign spray frequencies (4-, 7-, and 10-day intervals) as

main plot treatments and potato genotypes as subplot treatments. Include both positive control

(conventional fungicide regime) and untreated control plots for comparison [2].

Site Selection: Choose field sites with natural disease pressure or establish artificial inoculation

protocols to ensure uniform pathogen distribution. The research conducted in Bansoa, Cameroon

demonstrated the importance of selecting locations with consistent late blight pressure across growing

seasons (August-October 2019 and 2020) to generate reliable, replicable data [2] [3].

Application Methodology: Use standardized equipment such as CO₂-pressurized backpack sprayers

equipped with flat-fan nozzles calibrated to deliver 20 gallons per acre at 30 psi. Maintain consistent

spray volume across all treatments to ensure comparable coverage and product deposition [2].
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Data Collection and Assessment

Disease Assessment: Evaluate late blight severity at regular intervals (every 3-4 days) using

standardized disease assessment scales (e.g., 0-100% foliage affected). Calculate the relative area

under the disease progress curve (rAUDPC) to quantify treatment effects on disease development over

time. This metric provides a comprehensive assessment of fungicide efficacy throughout the growing

season [2] [3].

Yield Components: Harvest center rows from each plot and measure total tuber yield, grading

according to market standards. Calculate percent marketable yield by excluding misshapen, diseased,

or undersized tubers. Weigh and record yield data from each subplot separately to maintain statistical

integrity of the split-plot design [2].

Economic Analysis: Document all input costs including fungicide materials, application expenses,

and custom application fees where applicable. Calculate net returns by subtracting total production

costs from gross revenue based on local market prices for potato tubers. Determine profitability

percentages compared to standard fungicide regimes [2].

Statistical Analysis: Subject data to analysis of variance (ANOVA) using appropriate statistical

software. Separate means using Fisher's Protected LSD at p≤0.05. For rAUDPC data, ensure proper

transformation where necessary to meet assumptions of normality and homogeneity of variance [2].

Resistance Management and Regulatory
Considerations

FRAC Group Classification and Mode of Action

Ametoctradin belongs to FRAC Group 45, classified as a quinone outside inhibitor (QoI) fungicide that

targets the cytochrome bc1 complex in mitochondrial respiration. Its partner dimethomorph belongs to

FRAC Group 40, which inhibits cellulose synthesis in oomycete pathogens. This combination provides two

distinct modes of action against Phytophthora infestans, making it a valuable resistance management tool

when used within a diversified fungicide program [1].
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The multi-site activity of this mixture delivers enhanced protection against late blight compared to single-

site fungicides. However, the single-site activity of both components necessitates careful resistance

management through strategic rotation with fungicides from different FRAC groups. Regular monitoring of

pathogen populations for sensitivity shifts is recommended to preserve long-term efficacy of this important

fungicide combination [1].

Anti-Resistance Strategies

Application Limitation: Restrict the number of sequential applications of ametoctradin +

dimethomorph to no more than two before rotating to fungicides with different modes of action. This

approach reduces selection pressure on pathogen populations and delays resistance development [1].

Tank-Mix Partners: Combine with multi-site protectants such as mancozeb (FRAC M3) or

chlorothalonil (FRAC M5) to broaden the activity spectrum and provide additional anti-resistance

benefits. These mixtures have demonstrated efficacy in resistance management for other fungicide

classes [1].

Programmed Rotations: Implement structured rotations with fungicides from different FRAC

groups such as fluazinam (Group 29), propamocarb (Group 28), or cymoxanil (Group 27). The

integration of various modes of action throughout the season provides robust disease control while

mitigating resistance risks [1].

Visual Workflows and Experimental Diagrams
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Ametoctradin Experimental Workflow

Study Objective: Evaluate Spray
Frequency Efficacy

Split-Plot Design with
Three Replications

Main Plot Treatments:
Spray Intervals (4,7,10-day)

Subplot Treatments:
Seven Potato Genotypes

Controls: Positive (18 sprays)
& Untreated Negative

Data Collection:
rAUDPC & Yield Components

Economic & Statistical
Analysis

Results: 7-day Interval Most
Economically Efficient

Click to download full resolution via product page

Figure 1: Experimental workflow for evaluating ametoctradin + dimethomorph spray frequency efficacy

against potato late blight [2]
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Late Blight Management Decision Protocol

Initiate Late Blight
Management Program

Assess Late Blight Risk:
Environment, Region,
Pathogen Presence

High Risk Period

Favorable Conditions

Low Risk Period

Unfavorable Conditions

Apply Ametoctradin +
Dimethomorph (7-day interval)

Consider Extended Interval
(10-day) or Alternative

Fungicides

Monitor Disease Progression
& Environmental Conditions

Adjust Program Based on
Efficacy & Economic Factors

Click to download full resolution via product page

Figure 2: Decision protocol for implementing ametoctradin in late blight management programs [2] [1]

Conclusion and Future Research Directions

The optimized application of ametoctradin + dimethomorph at 7-day intervals represents a significant

advancement in late blight management, achieving comparable disease control to conventional programs

with 50% fewer applications. This approach offers substantial economic benefits with increased net returns

of $9,738 per hectare and 9.6% profitability compared to standard fungicide mixtures. The identification of
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genotype-specific responses further enables precision application strategies, potentially reducing spray

requirements to six applications for less susceptible varieties like Banso and CIPIRA [2] [3].

Future research should focus on regional validation of these application protocols across diverse geographic

locations with varying Phytophthora infestans populations. Additionally, investigation of tank-mix

partnerships with newly registered fungicides and biological alternatives could further enhance integrated

disease management strategies. As regulatory landscapes evolve and resistance management concerns grow,

the continued refinement of ametoctradin application timing within holistic fungicide programs will remain

essential for sustainable potato production worldwide [2] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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